![molecular formula C12H16N2O B1467825 1-Cyclopropyl-4-(cyclopropylamino)-6-methyl-1,2-dihydropyridin-2-one CAS No. 1949815-84-2](/img/structure/B1467825.png)
1-Cyclopropyl-4-(cyclopropylamino)-6-methyl-1,2-dihydropyridin-2-one
Overview
Description
1-Cyclopropyl-4-(cyclopropylamino)-6-methyl-1,2-dihydropyridin-2-one (1-CPA-6-M-1,2-DHP) is a small molecule that has been studied for its various biological and pharmacological activities. It is a cyclic amide compound with a cyclopropyl ring and a pyridin-2-one moiety. 1-CPA-6-M-1,2-DHP has been studied for its potential therapeutic applications in the fields of cancer, inflammation, and neurological disorders.
Scientific Research Applications
Synthesis and Applications in Organic Chemistry
1,4-Dihydropyridines (DHPs), which include compounds like 1-Cyclopropyl-4-(cyclopropylamino)-6-methyl-1,2-dihydropyridin-2-one, play a significant role in synthetic organic chemistry due to their presence in biological applications. These compounds serve as the main skeleton in numerous drugs and as starting material in synthetic pathways. The synthesis of 1,4-DHPs, often via Hantzsch Condensation reaction, has been explored through various atom economy reactions. These reactions are efficient and environmentally benign, making DHPs valuable for preparing more biologically active compounds by comparing their Structure-Activity Relationships (SARs) (Sohal, 2021).
Role in Oxidation Reactions
The utilization of three-membered rings, such as those found in this compound, is increasingly significant in drug development. These structures are investigated for their efficiency in transformations of cyclopropane derivatives. Oxidation of the methylene group activated by an adjacent cyclopropane is a direct approach towards generating carbonylcyclopropanes. This method avoids unnecessary synthetic stages and aligns with atom economy principles. Various oxidants, including ozone and transition metal-based catalytic systems, have been explored for their effectiveness in these oxidation reactions, highlighting the potential of cyclopropane-containing compounds in synthetic organic chemistry (Sedenkova et al., 2018).
Impact on Ethylene Action and Plant Growth
Compounds related to 1-Cyclopropyl derivatives, such as 1-methylcyclopropene (1-MCP), demonstrate significant effects on ethylene action in plants, offering insights into ethylene's role in fruits, vegetables, and floriculture crops. The understanding of 1-MCP's action has paved the way for advances in plant growth regulation, showcasing how modifications in cyclopropyl structures can lead to practical applications in agriculture and horticulture. These studies highlight the potential of cyclopropyl derivatives in enhancing agricultural productivity and post-harvest management (Blankenship & Dole, 2003); (Watkins, 2006).
properties
IUPAC Name |
1-cyclopropyl-4-(cyclopropylamino)-6-methylpyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-8-6-10(13-9-2-3-9)7-12(15)14(8)11-4-5-11/h6-7,9,11,13H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZDZOULMIRRNFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C2CC2)NC3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201178408 | |
Record name | 2(1H)-Pyridinone, 1-cyclopropyl-4-(cyclopropylamino)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201178408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1949815-84-2 | |
Record name | 2(1H)-Pyridinone, 1-cyclopropyl-4-(cyclopropylamino)-6-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1949815-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2(1H)-Pyridinone, 1-cyclopropyl-4-(cyclopropylamino)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201178408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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